Cas no 2412739-01-4 (rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid)
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid
- 2412739-01-4
- EN300-28299516
-
- Inchi: 1S/C16H17F3N2O4/c1-9(2)21-11(22)8-20(15(25)16(17,18)19)13(14(23)24)12(21)10-6-4-3-5-7-10/h3-7,9,12-13H,8H2,1-2H3,(H,23,24)/t12-,13+/m1/s1
- InChI Key: IMTNKXDKWDJRPX-OLZOCXBDSA-N
- SMILES: FC(C(N1CC(N(C(C)C)[C@H](C2C=CC=CC=2)[C@H]1C(=O)O)=O)=O)(F)F
Computed Properties
- Exact Mass: 358.11404151g/mol
- Monoisotopic Mass: 358.11404151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 77.9Ų
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299516-1g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 1g |
$1500.0 | 2023-09-07 | ||
| Enamine | EN300-28299516-5g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 5g |
$4349.0 | 2023-09-07 | ||
| Enamine | EN300-28299516-10g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 10g |
$6450.0 | 2023-09-07 | ||
| Enamine | EN300-28299516-0.05g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 95.0% | 0.05g |
$1261.0 | 2025-03-19 | |
| Enamine | EN300-28299516-0.1g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 95.0% | 0.1g |
$1320.0 | 2025-03-19 | |
| Enamine | EN300-28299516-0.25g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 95.0% | 0.25g |
$1381.0 | 2025-03-19 | |
| Enamine | EN300-28299516-0.5g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 95.0% | 0.5g |
$1440.0 | 2025-03-19 | |
| Enamine | EN300-28299516-1.0g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 95.0% | 1.0g |
$1500.0 | 2025-03-19 | |
| Enamine | EN300-28299516-2.5g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 95.0% | 2.5g |
$2940.0 | 2025-03-19 | |
| Enamine | EN300-28299516-5.0g |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid |
2412739-01-4 | 95.0% | 5.0g |
$4349.0 | 2025-03-19 |
rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid
Comprehensive Analysis of rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid (CAS No. 2412739-01-4)
The compound rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid (CAS No. 2412739-01-4) is a highly specialized chiral piperazine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a trifluoroacetyl group and a phenyl substituent, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in targeted therapies.
In recent years, the demand for chiral compounds like rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. This compound's stereochemical complexity and functional group diversity make it a subject of intense study in organic chemistry and medicinal chemistry circles. Its CAS No. 2412739-01-4 is frequently searched in academic databases, reflecting its relevance in contemporary research.
One of the key attractions of this compound is its potential as a building block for bioactive molecules. The presence of both a carboxylic acid and a trifluoroacetyl group allows for versatile chemical modifications, enabling researchers to tailor its properties for specific applications. This adaptability aligns with current trends in drug development, where modular synthesis and fragment-based approaches are gaining traction.
From a synthetic perspective, the preparation of rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid involves sophisticated techniques such as enantioselective catalysis and protecting group strategies. These methods are critical for achieving high purity and yield, which are essential for its use in pharmaceutical applications. The compound's chiral centers at the 2R and 3S positions further underscore the importance of precise synthetic control.
In the context of drug discovery, this compound has been explored for its potential interactions with biological targets, particularly those involved in neurological and metabolic pathways. Its piperazine core is a common motif in many FDA-approved drugs, enhancing its appeal as a scaffold for new therapeutic agents. Researchers are also investigating its pharmacokinetic properties, including solubility and metabolic stability, to optimize its performance in vivo.
The growing interest in fluorinated compounds has further elevated the profile of rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid. Fluorine incorporation often improves a molecule's bioavailability and binding affinity, making this compound a promising candidate for further development. Its CAS No. 2412739-01-4 is increasingly referenced in patents and scientific literature, highlighting its commercial and academic value.
In summary, rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid represents a fascinating intersection of chemistry and biology. Its structural complexity, synthetic challenges, and therapeutic potential make it a compound of enduring interest. As research continues to uncover new applications, its role in advancing science and medicine is likely to expand significantly.
2412739-01-4 (rac-(2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)